Cas no 1049771-97-2 (<br>2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochlori de)

• Product Name: <br>2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochlori de
• CAS No: 1049771-97-2
• MF: C₁₄H₁₄ClF₃N₂O₂
• MW: 334.721373081207
• CID: 3110108
• PubChem ID: 16244720
• Update Time: 2025-05-19

<br>2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochlori de Chemical and Physical Properties

Names and Identifiers

• <br>2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochlori de
• 2-{[(furan-2-yl)methyl]amino}-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride
• 1049771-97-2
• G20328
• 2-(furan-2-ylmethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide;hydrochloride
• 2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride
• 2-[(furan-2-ylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride
• Z56963372
• CS-0220952
• 2-[(furan-2-ylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamidehydrochloride
• EN300-07971

• Inchi： 1S/C14H13F3N2O2.ClH/c15-14(16,17)11-5-1-2-6-12(11)19-13(20)9-18-8-10-4-3-7-21-10;/h1-7,18H,8-9H2,(H,19,20);1H
• InChI Key： WFTBHJZXTZMEIE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=CC=1NC(CNCC1=CC=CO1)=O)(F)F

Computed Properties

• Exact Mass: 334.0695899Da
• Monoisotopic Mass: 334.0695899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on <br>2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochlori de

Comprehensive Overview of 2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride (CAS No. 1049771-97-2)

2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride, with the CAS number 1049771-97-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a furylmethyl group and a trifluoromethylphenyl moiety, which are critical for its biological activity. Researchers are particularly interested in its potential applications due to the growing demand for novel therapeutic agents targeting specific pathways.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and formulation purposes. In recent years, the scientific community has explored its interactions with biological targets, especially in the context of enzyme inhibition and receptor modulation. These properties align with current trends in drug discovery, where small-molecule inhibitors and precision medicine are hot topics. Users searching for "CAS 1049771-97-2 uses" or "2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride synthesis" often seek insights into its synthetic routes and pharmacological potential.

From a structural perspective, the presence of the trifluoromethyl group in this compound is noteworthy. This functional group is increasingly prevalent in modern pharmaceuticals due to its ability to improve metabolic stability and binding affinity. The furylmethyl component, on the other hand, contributes to the compound's versatility in chemical reactions, enabling further derivatization. Such features make CAS 1049771-97-2 a valuable intermediate in medicinal chemistry, particularly for researchers investigating structure-activity relationships (SAR).

In the context of drug development, this compound has been studied for its potential role in addressing unmet medical needs. For instance, queries like "1049771-97-2 biological activity" reflect user interest in its therapeutic applications. While specific clinical uses are still under investigation, preliminary studies suggest its relevance in modulating cellular processes linked to inflammation and proliferation. This aligns with broader industry trends focusing on targeted therapies and personalized treatment approaches.

The synthesis of 2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride involves multi-step organic reactions, often starting from commercially available precursors. Researchers frequently search for "CAS 1049771-97-2 synthesis protocol" or "furylmethylamine derivatives" to optimize yield and purity. The compound's hydrochloride salt form is particularly favored for its ease of handling and compatibility with standard laboratory techniques. These aspects are crucial for scaling up production in academic and industrial settings.

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Beyond its pharmaceutical applications, CAS 1049771-97-2 is also a subject of interest in material science. The trifluoromethyl and furyl groups can impart unique electronic properties, making the compound a candidate for advanced materials. This interdisciplinary appeal underscores its versatility and potential for innovation across multiple fields. Users exploring "fluorinated compounds in materials" or "heterocyclic acetamides applications" may find this compound particularly relevant.

In summary, 2-[(2-furylmethyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride (CAS 1049771-97-2) represents a compelling area of research with broad implications. Its structural features, combined with its potential biological and material applications, make it a compound of enduring interest. As the scientific community continues to uncover its properties and uses, this molecule is likely to remain a focal point in both academic and industrial research.